Cas no 120337-90-8 (3-Amino-4-(butylamino)benzoic acid)

• Product Name: 3-Amino-4-(butylamino)benzoic acid
• CAS No: 120337-90-8
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 133193
• PubChem ID: 11550233
• Update Time: 2025-10-29

3-Amino-4-(butylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(butylamino)benzoic acid
• Benzoic acid, 3-amino-4-(butylamino)- (9CI)
• Benzoic acid,3-amino-4-(butylamino)-
• 3-Amino-4-(butylamino)benzoicacid
• SCHEMBL9525197
• DTXSID00468409
• AKOS010216349
• SB78525
• 120337-90-8
• 3-amino-4-butylamino-benzoic Acid
• YIFVEIGEGOLPSZ-UHFFFAOYSA-N
• CS-0297700
• EN300-1116065
• DB-274522
• Benzoic acid, 3-amino-4-(butylamino)-

• Inchi： 1S/C11H16N2O2/c1-2-3-6-13-10-5-4-8(11(14)15)7-9(10)12/h4-5,7,13H,2-3,6,12H2,1H3,(H,14,15)
• InChI Key： YIFVEIGEGOLPSZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)N)NCCCC)=O

Computed Properties

• Exact Mass: 208.12128
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 75.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 3-Amino-4-(butylamino)benzoic acid

Recent Advances in the Study of 3-Amino-4-(butylamino)benzoic acid (CAS: 120337-90-8)

3-Amino-4-(butylamino)benzoic acid (CAS: 120337-90-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzoic acid backbone substituted with amino and butylamino groups, has been the subject of recent studies due to its potential applications in drug development and biochemical research. The unique structural features of this molecule make it a promising candidate for various therapeutic and diagnostic applications.

Recent research has focused on the synthesis and characterization of 3-Amino-4-(butylamino)benzoic acid, with particular emphasis on its physicochemical properties and biological activity. Studies have demonstrated that this compound exhibits notable stability under physiological conditions, which is a critical factor for its potential use in vivo. Furthermore, its ability to interact with specific biological targets has been explored, revealing insights into its mechanism of action and potential therapeutic benefits.

One of the key findings from recent investigations is the compound's role as a modulator of enzymatic activity. Preliminary data suggest that 3-Amino-4-(butylamino)benzoic acid can influence the function of certain enzymes involved in metabolic pathways, making it a valuable tool for studying biochemical processes. Additionally, its potential as a scaffold for the development of novel inhibitors has been highlighted, with several derivatives showing promising activity in preclinical models.

In the context of drug discovery, 3-Amino-4-(butylamino)benzoic acid has been evaluated for its pharmacokinetic and pharmacodynamic properties. Studies have shown that the compound possesses favorable absorption and distribution profiles, although further optimization may be required to enhance its bioavailability. The toxicity profile of this molecule has also been assessed, with initial results indicating a relatively safe profile at therapeutic doses.

Another area of interest is the application of 3-Amino-4-(butylamino)benzoic acid in diagnostic imaging. Researchers have explored its use as a contrast agent or a fluorescent probe, leveraging its structural properties to achieve specific targeting and imaging capabilities. Early-stage experiments have demonstrated its potential in visualizing certain biological structures, although more extensive validation is needed to confirm its efficacy.

In summary, 3-Amino-4-(butylamino)benzoic acid (CAS: 120337-90-8) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Recent studies have shed light on its synthesis, biological activity, and potential applications, paving the way for further exploration and development. Future research should focus on optimizing its properties and expanding its utility in both therapeutic and diagnostic contexts.